Cas no 27792-36-5 (Cobinamide,Co,Co-bis(cyano-kC)-)

Cobinamide, Co,Co-bis(cyano-kC)-, is a cobalt-containing corrinoid compound derived from vitamin B12 derivatives. It exhibits strong binding affinity for cyanide, making it a promising candidate for cyanide detoxification applications. The bis-cyano coordination enhances its stability and reactivity, allowing for efficient sequestration of toxic cyanide ions. This compound is of interest in biomedical research, particularly for developing antidotes and therapeutic agents against cyanide poisoning. Its well-defined coordination chemistry and selectivity for cyanide also make it useful in analytical and environmental monitoring. The structural robustness and functional versatility of cobinamide underscore its potential in both clinical and industrial settings.
Cobinamide,Co,Co-bis(cyano-kC)- structure
27792-36-5 structure
Product Name:Cobinamide,Co,Co-bis(cyano-kC)-
CAS No:27792-36-5
MF:C50H72CoN13O8
MW:1042.12219142914
CID:278227
PubChem ID:6450878
Update Time:2025-10-12

Cobinamide,Co,Co-bis(cyano-kC)- Chemical and Physical Properties

Names and Identifiers

    • Cobinamide,Co,Co-bis(cyano-kC)-
    • Etiocobalamin
    • 27792-36-5
    • cobalt;3-[(1R,2S,3S,5Z,7S,8S,10Z,13S,15Z,17R,18R)-2,7,18-tris(2-amino-2-oxoethyl)-3,13-bis(3-amino-3-oxopropyl)-17-[3-(2-hydroxypropylamino)-3-oxopropyl]-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanamide;dicyanide
    • dicyano-[(2R,3R,4Z,7S,9Z,12S,13S,14Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxo-ethyl)-7,12,17-tris(3-amino-3-oxo-propyl)-3-[3-(2-hydroxypropylamino)-3-oxo-propyl]-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-yl]cobalt(1+)
    • Vitamin B12p
    • Factor B
    • Bb Fragment of Factor B
    • cobalt;3-[(1R, 2S, 3S, 5Z, 7S, 8S, 10Z, 13S, 15Z, 17R, 18R)-2, 7, 18-tris(2-amino-2-oxoethyl)-3, 13-bis(3-amino-3-oxopropyl)-17-[3-(2-hydroxypropylamino)-3-oxopropyl]-1, 2, 5, 7, 12, 12, 15, 17-octamethyl-8, 13, 18, 19-tetrahydro-3H-corrin-24-id-8-yl]propanamide;dicyanide
    • Cobinamide dicyanide
    • Inchi: 1S/C48H73N11O8.2CN.Co/c1-23(60)22-55-38(67)16-17-45(6)29(18-35(52)64)43-48(9)47(8,21-37(54)66)28(12-15-34(51)63)40(59-48)25(3)42-46(7,20-36(53)65)26(10-13-32(49)61)30(56-42)19-31-44(4,5)27(11-14-33(50)62)39(57-31)24(2)41(45)58-43;2*1-2;/h19,23,26-29,43,60H,10-18,20-22H2,1-9H3,(H14,49,50,51,52,53,54,55,56,57,58,59,61,62,63,64,65,66,67);;;/q;2*-1;/p-1/t23?,26-,27-,28-,29+,43?,45-,46+,47+,48+;;;/m1.../s1
    • InChI Key: NWXVHVXSDZHCFS-TWXWJCICSA-M
    • SMILES: [Co].O=C(C[C@@]1(C)[C@H](CCC(N)=O)C2C(C)=C3[C@@](C)(CC(N)=O)[C@H](CCC(N)=O)C(C=C4C(C)(C)[C@H](CCC(N)=O)C(C(C)=C5[C@](C)(CCC(NCC(C)O)=O)[C@@H](CC(N)=O)C([C@]1(C)N=2)[N-]5)=N4)=N3)N.N#[C-].N#[C-] |t:13,28,41|

Computed Properties

  • Exact Mass: 1042.504
  • Monoisotopic Mass: 1042.504
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 20
  • Complexity: 2340
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 405A^2

Experimental Properties

  • Boiling Point: 1228.4°Cat760mmHg
  • Flash Point: 696.7°C
  • Merck: 13,3900

Cobinamide,Co,Co-bis(cyano-kC)- Security Information

  • WGK Germany:3
  • Hazard Category Code: 68-22
  • Safety Instruction: 36-37
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C

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Cobinamide,Co,Co-bis(cyano-kC)- Related Literature

Additional information on Cobinamide,Co,Co-bis(cyano-kC)-

Recent Advances in Cobinamide,Co,Co-bis(cyano-kC)- (CAS: 27792-36-5) Research: A Comprehensive Review

Cobinamide,Co,Co-bis(cyano-kC)- (CAS: 27792-36-5) is a derivative of cobalamin (vitamin B12) that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role as a cyanide scavenger, its interactions with biological systems, and its potential use in treating cyanide poisoning and other medical conditions. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of Cobinamide,Co,Co-bis(cyano-kC)- is its efficacy in cyanide detoxification. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits a high affinity for cyanide ions, forming stable complexes that can be excreted from the body. The study utilized in vitro and in vivo models to validate its rapid action and low toxicity, positioning it as a promising candidate for emergency treatment of cyanide exposure. These findings are particularly relevant for industrial and military applications where cyanide poisoning is a critical concern.

In addition to its detoxification properties, recent investigations have highlighted the potential of Cobinamide,Co,Co-bis(cyano-kC)- in modulating oxidative stress and inflammation. A 2024 study in Free Radical Biology and Medicine revealed that the compound can act as a redox modulator, reducing reactive oxygen species (ROS) and mitigating oxidative damage in cellular models. This dual functionality—cyanide scavenging and antioxidant activity—suggests broader therapeutic applications, including neurodegenerative diseases and ischemia-reperfusion injury. However, further clinical trials are needed to confirm these effects in human subjects.

The synthesis and structural characterization of Cobinamide,Co,Co-bis(cyano-kC)- have also seen significant progress. Advanced spectroscopic techniques, such as X-ray crystallography and NMR, have been employed to elucidate its coordination chemistry and stability under physiological conditions. A recent paper in Inorganic Chemistry (2023) provided detailed insights into the compound's molecular geometry and electronic structure, which are crucial for optimizing its pharmacokinetic properties. These structural studies pave the way for the design of derivatives with enhanced efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of Cobinamide,Co,Co-bis(cyano-kC)-. Issues such as bioavailability, long-term safety, and large-scale production need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound to market. In conclusion, Cobinamide,Co,Co-bis(cyano-kC)- represents a versatile and potent tool in chemical biology, with applications ranging from emergency medicine to chronic disease management. Continued research and innovation will be key to unlocking its full potential.

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